Cas no 7064-10-0 (Isoxazole,5-ethynyl-4,5-dihydro-3,5-dimethyl-)

• Product name: Isoxazole,5-ethynyl-4,5-dihydro-3,5-dimethyl-
• CAS No: 7064-10-0
• MF: C₂₁H₂₆N₄O₂S₂
• MW: 430.586741924286
• CID: 577327
• PubChem ID: 5265470

Isoxazole,5-ethynyl-4,5-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-ethynyl-4,5-dihydro-3,5-dimethyl-
• 4-methyl-5-[(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-6-(4-methylpiperidin-1-yl)-2-oxo-1-propylpyridine-3-carbonitrile
• AC1NRDPW
• DTXSID50414411
• 7064-10-0

• Inchi： InChI=1S/C21H26N4O2S2/c1-5-8-25-18(24-9-6-13(2)7-10-24)15(14(3)16(12-22)19(25)26)11-17-20(27)23(4)21(28)29-17/h11,13H,5-10H2,1-4H3
• InChI Key： ADDPACONELMTAL-UHFFFAOYSA-N
• SMILES： CCCN1C(=C(C(=C(C1=O)C#N)C)C=C2C(=O)N(C(=S)S2)C)N3CCC(CC3)C

Computed Properties

• Exact Mass: 430.14998
• Monoisotopic Mass: 430.14971843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 67.65